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For Researchers, Scientists, and Drug Development Professionals

Introduction

Undecylprodigiosin hydrochloride, a member of the prodiginine family of natural red
pigments, is a promising bioactive compound produced by various microorganisms, most
notably Streptomyces species.[1] It has garnered significant scientific interest due to its broad
spectrum of biological activities, including potent antibacterial, antifungal, and antimalarial
properties.[1][2] This document provides detailed application notes and standardized protocols
for the use of undecylprodigiosin hydrochloride in antimicrobial susceptibility testing,
intended to guide researchers, scientists, and drug development professionals in evaluating its
efficacy as a potential therapeutic agent. The information compiled herein includes quantitative
antimicrobial data, comprehensive experimental methodologies, and visual workflows to
facilitate a thorough understanding of its application.

Quantitative Antimicrobial Data

The antimicrobial activity of undecylprodigiosin and its close analog, prodigiosin, has been
evaluated against a range of pathogenic microorganisms. The following tables summarize the
Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC)
values, as well as zone of inhibition data, to provide a comparative overview of its efficacy.
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Table 1: Minimum Inhibitory Concentration (MIC) of Undecylprodigiosin and Prodigiosin against

Bacteria
Compound/Analog Bacterial Strain MIC (pg/mL)
L Staphylococcus aureus
Prodigiosin 0.25[1]
(MSSA)
L Staphylococcus aureus
Prodigiosin 0.25[1]

(MRSA)

L Staphylococcus aureus
Prodigiosin _ 2.5 -5.0[1]
(Multiple Isolates)

Multidrug-Resistant Bacterial

Undecylprodigiosin Strains 05-4.0
Undecylprodigiosin Bacillus species 50
Undecylprodigiosin Micrococcus species 50
Prodigiosin Enterococcus faecalis 3.9[1]

Note: MIC values can vary depending on the specific strain, testing methodology, and purity of
the compound.[1]

Table 2: Minimum Inhibitory and Bactericidal Concentrations (MIC/MBC) of Prodigiosin against
Selected Pathogens

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Antimicrobial_Activity_of_Undecylprodigiosin_Against_Gram_positive_Bacteria.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Antimicrobial_Activity_of_Undecylprodigiosin_Against_Gram_positive_Bacteria.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Antimicrobial_Activity_of_Undecylprodigiosin_Against_Gram_positive_Bacteria.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Antimicrobial_Activity_of_Undecylprodigiosin_Against_Gram_positive_Bacteria.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Antimicrobial_Activity_of_Undecylprodigiosin_Against_Gram_positive_Bacteria.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15564955?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Bacterial Strain MIC (pg/mL) MBC (pg/mL)
Escherichia coli 15.62 31.25
Staphylococcus aureus 15.62 15.62
Listeria monocytogenes ATCC-

15.62 31.25
3193
Pseudomonas aeruginosa

3.9 7.81
ATCC-9027
Salmonella enterica ATCC-

15.62 15.62

10708

Table 3: Antifungal Activity of Undecylprodigiosin

Fungal Strain MIC (pg/mL)

Candida albicans 100 - 200

Mechanism of Action

The antibacterial action of undecylprodigiosin and other prodigiosins is multifaceted, primarily
targeting the bacterial cell envelope.[1] Studies on the related compound prodigiosin suggest a
multi-targeted approach that disrupts fundamental cellular processes. Proposed mechanisms
include the disruption of the plasma membrane, interference with the cell cycle, DNA cleavage,
alteration of intracellular pH, and the generation of reactive oxygen species (ROS).[3] In Gram-
positive bacteria, a key mechanism involves the disruption of the bacterial cell envelope,
leading to the leakage of essential cellular components and ultimately cell death.[1] While the
direct signaling pathways in bacteria are still under investigation, its ability to induce
programmed cell death in eukaryotic cells highlights its potent cytotoxic capabilities.[3]
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Proposed Antibacterial Mechanism of Undecylprodigiosin

Reactive Oxygen
Species (ROS) Generation

Intracellular
pH Alteration
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Workflow for MIC Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Undecylprodigiosin
Hydrochloride in Antimicrobial Susceptibility Testing]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b15564955#using-undecylprodigiosin-
hydrochloride-in-antimicrobial-susceptibility-testing]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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